Cas no 2137566-45-9 (5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine)
2137566-45-9 structure
Product Name:5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
CAS No:2137566-45-9
MF:C12H16BrN3
MW:282.17954158783
CID:5866793
PubChem ID:165473681
Update Time:2024-01-05
5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
- 5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine
- EN300-1104575
- 2137566-45-9
-
- Inchi： 1S/C12H16BrN3/c1-4-8(2)6-11-14-12-7-9(3)5-10(13)16(12)15-11/h5,7-8H,4,6H2,1-3H3
- InChI Key： XPKFBSUHXPZGHJ-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC2=NC(CC(C)CC)=NN21
Computed Properties
- Exact Mass: 281.05276g/mol
- Monoisotopic Mass: 281.05276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 30.2Ų
5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1104575-0.05g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 0.05g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1104575-0.1g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 0.1g |
$653.0 | 2023-10-27 | |
| Enamine | EN300-1104575-0.25g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 0.25g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1104575-0.5g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 0.5g |
$713.0 | 2023-10-27 | |
| Enamine | EN300-1104575-1.0g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1104575-2.5g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 2.5g |
$1454.0 | 2023-10-27 | |
| Enamine | EN300-1104575-5.0g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1104575-10.0g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1104575-1g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1104575-5g |
5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine |
2137566-45-9 | 95% | 5g |
$2152.0 | 2023-10-27 |
5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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